Cas no 1033463-22-7 (5-chloro-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde)

• Product Name: 5-chloro-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde
• CAS No: 1033463-22-7
• MF: C₁₃H₉ClFNO₂
• MW: 265.667465925217
• MDL: MFCD10758060
• CID: 4568784
• Update Time: 2025-05-25

5-chloro-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-(4-fluorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde
• 5-chloro-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 5-chloro-1-[(4-fluorophenyl)methyl]-1,6-dihydro-6-oxo-

• MDL： MFCD10758060
• Inchi： 1S/C13H9ClFNO2/c14-12-5-10(8-17)7-16(13(12)18)6-9-1-3-11(15)4-2-9/h1-5,7-8H,6H2
• InChI Key： FDGPZSQVOGDHPK-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(F)C=C2)C(=O)C(Cl)=CC=1C=O

Computed Properties

• Exact Mass: 265.030584g/mol
• Monoisotopic Mass: 265.030584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 265.67g/mol
• XLogP3: 2
• Topological Polar Surface Area: 37.4Ų

5-chloro-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-chloro-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde

5-Chloro-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1033463-22-7, commonly referred to as 5-chloro-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse biological activities and structural versatility. The molecule's structure is characterized by a pyridine ring system with substituents at positions 1, 3, and 5, including a chlorine atom, a fluorophenylmethyl group, and an aldehyde group. These substituents contribute to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of electron-withdrawing groups such as chlorine and fluorine in this compound enhances its ability to participate in various biochemical reactions. For instance, the aldehyde group at position 3 can act as a reactive site for condensation reactions, which are crucial in forming complex molecular frameworks. Additionally, the fluorophenylmethyl group introduces steric and electronic effects that can modulate the compound's bioavailability and pharmacokinetic properties.

One of the most promising applications of 5-chloro-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde lies in its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing heterocyclic compounds with enhanced biological activities. For example, through strategic alkylation or acylation reactions, this compound can be transformed into derivatives with improved anti-inflammatory or antioxidant properties. These findings underscore its role as a valuable building block in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyridine ring system, substitution reactions to introduce the chlorine and fluorophenylmethyl groups, and oxidation to generate the aldehyde functionality. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize reaction yields and purity levels.

In terms of biological activity, 5-chloro-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde has shown potential as an inhibitor of certain enzyme systems. Studies conducted in vitro have demonstrated its ability to modulate the activity of kinases and other enzymes involved in cellular signaling pathways. This suggests that it could serve as a lead compound for developing novel therapeutic agents targeting diseases such as cancer or neurodegenerative disorders.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the compound's interactions with biological targets more accurately. Molecular docking studies have revealed that the aldehyde group plays a critical role in binding to specific receptor sites, while the fluorophenylmethyl group enhances molecular stability and solubility. These insights are invaluable for guiding further optimization efforts aimed at improving the compound's pharmacological profile.

In conclusion, 5-chloro-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde represents a fascinating example of how structural diversity can be harnessed to create molecules with versatile applications. Its unique combination of functional groups makes it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to make significant contributions to the field of medicinal chemistry.